Cas no 2413817-93-1 ((s)-1-(3-Chloro-4-fluorophenyl)ethanamine hydrochloride)

• Product Name: (s)-1-(3-Chloro-4-fluorophenyl)ethanamine hydrochloride
• CAS No: 2413817-93-1
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• CID: 5039925
• PubChem ID: 53484825
• Update Time: 2026-02-28

(s)-1-(3-Chloro-4-fluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (s)-1-(3-chloro-4-fluorophenyl)ethanamine hydrochloride
• (S)-1-(3-CHLORO-4-FLUOROPHENYL)ETHANAMINE-HCl
• (S)-1-(3-Chloro-4-fluorophenyl)ethanamine xhydrochloride
• (S)-1-(3-Chloro-4-fluorophenyl)ethan-1-amine hydrochloride
• (S)-1-(3-Chloro-4-fluorophenyl)ethanamine HCl
• BS-18095
• (1S)-1-(3-CHLORO-4-FLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• MFCD12758040
• 2413817-93-1
• AKOS015923249
• Y10300
• (1S)-1-(3-chloro-4-fluorophenyl)ethanamine;hydrochloride
• (S)-1-(3-Chloro-4-fluorophenyl)ethan-1-aminehydrochloride
• (1S)-1-(3-chloro-4-fluorophenyl)ethan-1-amine hydrochloride
• (s)-1-(3-Chloro-4-fluorophenyl)ethanamine hydrochloride

• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)6-2-3-8(10)7(9)4-6;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： PNZRFOSIIFHDFS-JEDNCBNOSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](C)N)F.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26